2-(benzylthio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO2S/c1-2-20-16-11-7-6-10-15(16)18-17(19)13-21-12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,18,19)
• InChI Key: SSBQQXWRLPZCNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

2-(benzylthio)-N-(2-ethoxyphenyl)acetamide, also known as BTEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTEA belongs to the class of thioamides and has a molecular weight of 331.46 g/mol.

Scientific Research Applications

2-(benzylthio)-N-(2-ethoxyphenyl)acetamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.
In agriculture, 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide has been found to have pesticidal properties and has been studied for its potential use as a biopesticide. In material science, 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide has been studied for its potential use in the development of new materials such as polymers and nanoparticles.

Mechanism of Action

The exact mechanism of action of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide has also been found to interact with voltage-gated sodium channels and inhibit their activity, which may contribute to its anticonvulsant and analgesic properties.
Biochemical and Physiological Effects:
2-(benzylthio)-N-(2-ethoxyphenyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic properties. 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide has also been found to decrease the levels of glutamate, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide in lab experiments is its relatively simple synthesis method. 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide is also stable under a wide range of conditions, which makes it easy to handle and store. However, one limitation of using 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide. One direction is the development of new derivatives of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide with improved properties. Another direction is the study of the potential use of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide in the treatment of other neurological disorders such as depression and anxiety. Additionally, the use of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide as a biopesticide for agricultural applications is an area that requires further research.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide involves the reaction of 2-ethoxybenzamide with benzyl isothiocyanate in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide and is carried out under reflux conditions for several hours. The resulting product is then purified using column chromatography to obtain pure 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide.